Cas no 1596869-49-6 (2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)-)

• Product Name: 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)-
• CAS No: 1596869-49-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5291512
• Update Time: 2025-06-25

2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)-

• Inchi： 1S/C8H15NO2/c1-11-6-8(10)5-7-3-2-4-9-7/h7,9H,2-6H2,1H3
• InChI Key： WTZMORROWMFUPN-UHFFFAOYSA-N
• SMILES： C(OC)C(=O)CC1CCCN1

Additional information on 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)-

Research Briefing on 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- (CAS: 1596869-49-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- (CAS: 1596869-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- as a versatile intermediate in the synthesis of bioactive molecules. Its pyrrolidinyl and methoxy functional groups make it a valuable scaffold for designing ligands targeting neurotransmitter receptors, particularly in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for novel dopamine D2 receptor modulators, showing promising results in preclinical models of Parkinson's disease.

In addition to its CNS applications, this compound has shown potential in oncology research. A team at the University of Cambridge reported in Nature Chemical Biology that derivatives of 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- exhibited selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study identified specific structural modifications that enhance HDAC6 selectivity, opening new avenues for targeted cancer therapies.

The synthetic accessibility of 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient, scalable synthesis route with improved yield (78%) and purity (>99%), addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical developers considering this compound for lead optimization programs.

Pharmacokinetic studies have revealed favorable properties of this scaffold, including moderate blood-brain barrier penetration and acceptable metabolic stability. However, researchers note the need for further optimization of its physicochemical properties to improve oral bioavailability, as discussed in a recent review in Drug Discovery Today.

Looking forward, the unique structural features of 2-Propanone, 1-methoxy-3-(2-pyrrolidinyl)- (CAS: 1596869-49-6) position it as a promising candidate for multiple therapeutic areas. Current research efforts are focusing on expanding its applications to inflammatory diseases and infectious diseases, with preliminary results showing activity against SARS-CoV-2 main protease in computational docking studies.